Cas no 22457-23-4 (Stemone)

• Product Name: Stemone
• CAS No: 22457-23-4
• Molecular Formula: C₈H₁₇NO
• Molecular Weight: 143.22668
• CID: 259573
• PubChem ID: 6180775

Stemone Properties

Names and Identifiers

• 3-Heptanone, 5-methyl-,oxime
• Stemone
• N-(5-methylheptan-3-ylidene)hydroxylamine
• 3-Methyl-5-heptanone oxime
• 5-methyl-3-heptanone oxime
• 5-Methylheptan-3-one oxime
• 5-Methyl-Heptan-3-on-Oxim
• EINECS 245-010-8
• Ethyl 2-methylbutyl ketoxime
• Ethyl 2-methylbutyl ketoxine
• 5-methyl-3-heptanon oxime
• 3-Heptanone, 5-methyl-, oxime
• N-((3Z)-5-Methyl-3-heptanylidene)hydroxylamine
• 119180-12-0
• DTXSID201019113
• 22457-23-4
• (NZ)-N-(5-methylheptan-3-ylidene)hydroxylamine
• SCHEMBL17336818
• 119180-14-2
• N-((3E)-5-Methyl-3-heptanylidene)hydroxylamine
• DTXSID80860280

• InChIKey： CBVWMGCJNPPAAR-CMDGGOBGSA-N
• Inchi： 1S/C8H17NO/c1-4-7(3)6-8(5-2)9-10/h7,10H,4-6H2,1-3H3
• SMILES： CCC(C/C(=N/O)/CC)C

Computed Properties

• Exact Mass: 143.13100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 143.131
• Heavy Atom Count: 10
• Complexity: 110
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 32.6A^2

Experimental Properties

• LogP: 2.66280
• PSA: 32.59000
• Refractive Index: 1.4614 (estimate)
• Boiling Point: 261.35°C (rough estimate)
• Melting Point: Not available
• Vapor Pressure: 0.0±0.9 mmHg at 25°C
• Flash Point: 119.6°C
• Density: 0.9636 (rough estimate)

Stemone Security Information

• Safety Instruction： H303+H313+H333
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning

Stemone Customs Data

• HS CODE：2928000090
• Customs Data：

  China Customs Code:

  2928000090

  Overview:

  2928000090 Other hydrazine(Hydrazine)And chlorhexidine(hydroxylamine)Organic derivatives of.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2928000090 other organic derivatives of hydrazine or of hydroxylamine VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%